Cas no 1451392-81-6 ((2-bromo-6-fluoro-3-formyl-phenyl)boronic acid)

(2-Bromo-6-fluoro-3-formyl-phenyl)boronic acid is a versatile boronic acid derivative widely employed in Suzuki-Miyaura cross-coupling reactions due to its reactive boronic acid group and halogen-substituted aromatic ring. The presence of both bromo and fluoro substituents enhances its utility in selective functionalization, while the formyl group offers additional reactivity for further derivatization. This compound is particularly valuable in pharmaceutical and materials science research, where precise control over molecular architecture is critical. Its stability under standard handling conditions and compatibility with diverse reaction conditions make it a reliable intermediate for synthesizing complex organic frameworks. Suitable for use under inert atmospheres, it is typically handled with care to prevent boronic acid degradation.

(2-bromo-6-fluoro-3-formyl-phenyl)boronic acid structure

1451392-81-6 structure

Product Name:(2-bromo-6-fluoro-3-formyl-phenyl)boronic acid

CAS No:1451392-81-6

MF:C₇H₅BBrFO₃

MW:246.826205015182

MDL:MFCD11856015

CID:4733617

Update Time:2025-06-07

(2-bromo-6-fluoro-3-formyl-phenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

- 2-Brom-6-fluoro-3-formylphenylboronic acid
- (2-Bromo-6-fluoro-3-formylphenyl)boronic acid
- Z1303
- 2-BROMO-6-FLUORO-3-FORMYLPHENYLBORONIC ACID
- (2-bromo-6-fluoro-3-formyl-phenyl)boronic acid
- MDL： MFCD11856015
- Inchi： 1S/C7H5BBrFO3/c9-7-4(3-11)1-2-5(10)6(7)8(12)13/h1-3,12-13H
- InChI Key： GASAVFGFZLEBHN-UHFFFAOYSA-N
- SMILES： BrC1C(C=O)=CC=C(C=1B(O)O)F

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 193
Topological Polar Surface Area: 57.5

(2-bromo-6-fluoro-3-formyl-phenyl)boronic acid Pricemore >>

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abcr	AB515469-1 g	2-Brom-6-fluoro-3-formylphenylboronic acid	1451392-81-6		1g	€169.30	2023-04-18
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